Cas no 896322-74-0 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 896322-74-0
• MF: C₂₁H₂₃NO₅S₂
• MW: 433.541023492813
• CID: 5976872
• PubChem ID: 16032898
• Update Time: 2025-10-29

N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-(2-furanyl)-2-(phenylsulfonyl)ethyl]-2,4,6-trimethyl-
• N-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-2,4,6-trimethylbenzenesulfonamide
• AKOS002069310
• MFCD06734635
• NCGC00137302-01
• AKOS021679311
• CHEMBL1553273
• N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-2,4,6-trimethylbenzene-1-sulfonamide
• F2569-0660
• HMS1906P09
• 896322-74-0
• N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• N-[2-(2-furyl)-2-(phenylsulfonyl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• G857-1475

• Inchi： 1S/C21H23NO5S2/c1-15-12-16(2)21(17(3)13-15)29(25,26)22-14-20(19-10-7-11-27-19)28(23,24)18-8-5-4-6-9-18/h4-13,20,22H,14H2,1-3H3
• InChI Key： KUSPASLHVJHYND-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)S(C2=CC=CC=C2)(=O)=O)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 433.10176518g/mol
• Monoisotopic Mass: 433.10176518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 623.1±65.0 °C(Predicted)
• pka: 10.04±0.50(Predicted)

Additional information on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 896322-74-0)

In recent years, the compound N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 896322-74-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.

Recent studies have highlighted the compound's ability to interact with specific biological targets, particularly enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's role in cancer research. A preclinical study conducted by researchers at the National Cancer Institute revealed that N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide can induce apoptosis in certain cancer cell lines by modulating the activity of Bcl-2 family proteins. The study, published in Cancer Research, reported a significant reduction in tumor growth in mouse models, paving the way for further investigation into its anticancer mechanisms.

From a chemical perspective, recent advancements in synthetic methodologies have enabled the efficient production of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide with high purity and yield. A 2024 paper in Organic Letters detailed a novel catalytic system that minimizes side reactions and improves the scalability of the synthesis. This development is crucial for facilitating large-scale production and subsequent clinical trials.

Despite these promising findings, challenges remain in the development of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-2,4,6-trimethylbenzene-1-sulfonamide (CAS: 896322-74-0) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and oncology research. Continued exploration of its biological activities and optimization of its chemical properties will be critical for its advancement in the pharmaceutical pipeline. Future studies should focus on elucidating its detailed mechanism of action and evaluating its safety profile in vivo.